Cas no 2228363-58-2 (4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine)

• Product Name: 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine
• CAS No: 2228363-58-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6440915
• PubChem ID: 165659900
• Update Time: 2025-05-20

4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine
• 2228363-58-2
• 4-{1-[5-(methoxymethyl)furan-2-yl]ethyl}piperidine
• EN300-1747494

• Inchi： 1S/C13H21NO2/c1-10(11-5-7-14-8-6-11)13-4-3-12(16-13)9-15-2/h3-4,10-11,14H,5-9H2,1-2H3
• InChI Key： ITQFEGLCHZRXQY-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4Ų

Additional information on 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine

Introduction to 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine (CAS No: 2228363-58-2)

4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine, identified by its CAS number 2228363-58-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of piperidine derivatives that have garnered attention due to their potential pharmacological properties. The unique structural features of this molecule, particularly the presence of a furan ring substituted with a methoxymethyl group, make it a promising candidate for further investigation in drug discovery and development.

The piperidine moiety is a common structural motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine, the fusion of this piperidine ring with a furan derivative introduces additional complexity and functionality. The methoxymethyl substituent on the furan ring not only influences the electronic properties of the molecule but also opens up possibilities for diverse chemical modifications, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. Studies have suggested that derivatives of piperidine-furan hybrids may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and neurological pathways. For instance, preliminary computational studies on structurally related compounds have indicated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The synthesis of 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the methoxymethyl group into the furan ring necessitates precise control over reaction conditions to prevent unwanted side products. Techniques such as nucleophilic substitution and cross-coupling reactions are commonly employed in its synthesis. The use of advanced spectroscopic methods, including NMR and mass spectrometry, is crucial for characterizing the compound's structure and confirming its purity.

In the realm of drug discovery, the exploration of novel heterocyclic compounds like 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine is driven by the need for more effective and selective therapeutic agents. The combination of piperidine and furan moieties offers a unique chemical space that may lead to the identification of new lead compounds with improved pharmacokinetic profiles. Researchers are particularly interested in how modifications around these rings can modulate biological activity while minimizing off-target effects.

The potential therapeutic applications of 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine are currently under investigation. Preliminary in vitro studies have shown that certain derivatives of this class exhibit promising activity against pathogens responsible for infectious diseases. Additionally, their structural features suggest potential utility in addressing neurological disorders characterized by abnormal enzyme activity or receptor dysregulation. These findings underscore the importance of continued research into this compound and its analogs.

The development of new synthetic methodologies is essential for facilitating further exploration of 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine and related compounds. Advances in green chemistry principles have encouraged the adoption of more sustainable synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation. Such approaches not only enhance safety but also contribute to cost efficiency, making it feasible to produce larger quantities for research purposes.

The role of high-throughput screening (HTS) technologies in identifying biologically active compounds cannot be overstated. By enabling rapid testing of large libraries of molecules, HTS has accelerated the discovery process significantly. In combination with structure-based drug design, computational tools are being leveraged to predict how modifications to 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine might enhance its biological activity or selectivity.

The future direction of research on 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory findings into tangible therapeutic benefits. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that target these processes with greater precision.

In conclusion, 4-{1-5-(methoxymethyl)furan-2-ylethyl}piperidine (CAS No: 2228363-58-2) represents a fascinating area of investigation within chemical biology and medicinal chemistry. Its unique structural composition holds promise for addressing various therapeutic challenges through innovative drug design strategies. Continued research into this compound will not only expand our knowledge but also pave the way for novel treatments targeting complex diseases.